Quantitative paper chromatography of inorganic ions in soils and plants
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9608500203
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CAS no.: 11016-71-0